Cas no 1421526-22-8 (1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine)

• Product Name: 1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine
• CAS No: 1421526-22-8
• MF: C₂₀H₂₇NO₂S
• MW: 345.498884439468
• CID: 5365241
• Update Time: 2025-05-22

1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-yl[4-[[(4-methoxyphenyl)thio]methyl]-1-piperidinyl]methanone
• 1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

• Inchi： 1S/C20H27NO2S/c1-23-18-7-9-19(10-8-18)24-15-16-11-13-21(14-12-16)20(22)17-5-3-2-4-6-17/h2-3,7-10,16-17H,4-6,11-15H2,1H3
• InChI Key： AXWAJRVCKZQQAS-UHFFFAOYSA-N
• SMILES： C(C1CCC=CC1)(N1CCC(CSC2=CC=C(OC)C=C2)CC1)=O

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.8±45.0 °C(Predicted)
• pka: -0.87±0.40(Predicted)

Additional information on 1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

Comprehensive Guide to 1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine (CAS No. 1421526-22-8)

1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine (CAS No. 1421526-22-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine combines a cyclohexene ring, a carbonyl group, and a piperidine moiety with a 4-methoxyphenylsulfanyl substituent. This combination imparts unique chemical properties, making it valuable for designing novel therapeutic agents. The presence of the sulfanyl group enhances its reactivity, which is crucial for forming stable bonds in complex molecular architectures.

One of the most searched questions about this compound is: "What are the applications of 1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine in drug development?" Current research highlights its role as a building block for central nervous system (CNS) targeting drugs, particularly those addressing neurological disorders. Its structural features allow it to interact with specific receptors, making it a promising candidate for further pharmacological studies.

Another trending topic in the scientific community is the synthetic pathways for this compound. Researchers are exploring efficient methods to produce 1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine with high yield and purity. Recent advancements in catalysis and green chemistry have opened new avenues for its synthesis, reducing environmental impact while maintaining cost-effectiveness.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its handling and application. These properties are frequently queried in academic and industrial settings, emphasizing the need for detailed characterization. Understanding these parameters ensures optimal performance in downstream processes, such as formulation and delivery systems.

Market demand for 1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine is rising, driven by its versatility in medicinal chemistry. Pharmaceutical companies are investing in its procurement to accelerate their R&D pipelines. Additionally, suppliers are focusing on scalable production techniques to meet the growing needs of the industry while adhering to stringent quality standards.

In conclusion, 1-(cyclohex-3-ene-1-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine (CAS No. 1421526-22-8) represents a compound of high scientific and commercial value. Its unique structure, coupled with its potential in drug discovery, positions it as a focal point in contemporary research. As advancements in synthetic methodologies and applications continue, this compound is poised to play a pivotal role in the future of pharmaceutical innovation.